Trifan
Description
The term “Trifan” in scientific literature primarily refers to research contributions by Dr. Tatiana Alina this compound and collaborators, focusing on natural product chemistry, phytochemical analysis, and bioactivity assessments. Their work spans diverse areas, including:
- Pyrrolizidine alkaloids (PAs) in comfrey (Symphytum officinale), particularly quantification of toxic PAs like intermedine N-oxide and lycopsamine N-oxide .
- Antioxidant profiling of Artemisia species, comparing methodologies and bioactivity outcomes .
- Extraction optimization for phenolic compounds using microwave-assisted techniques .
Dr. This compound’s research emphasizes methodological rigor, comparative analysis, and reproducibility, making it a benchmark for studies on plant-derived compounds.
Properties
Molecular Formula |
C10H19Cl3O2 |
|---|---|
Molecular Weight |
277.6 g/mol |
IUPAC Name |
1-(1-butoxy-2,2,2-trichloroethoxy)butane |
InChI |
InChI=1S/C10H19Cl3O2/c1-3-5-7-14-9(10(11,12)13)15-8-6-4-2/h9H,3-8H2,1-2H3 |
InChI Key |
JZYZLJUJHCXACB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC(C(Cl)(Cl)Cl)OCCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Compounds:
Analytical Findings:
Notes:
- This compound’s earlier work used a Gemini C-18 column , while recent studies employed a Kinetex C-18 column , altering elution orders and slightly affecting quantification accuracy .
- Discrepancies in PA content (e.g., intermedine N-oxide) highlight the impact of column chemistry on analytical results.
Antioxidant Activity of Artemisia Extracts
Compared Compounds:
- Methanolic extracts of A. absinthium and A. vulgaris (this compound et al. ).
- Fresh vs. dried plant material (methodological variable affecting bioactivity).
Key Data:
Notes:
- TEAC values in this compound’s work were 5–10× higher due to the use of dried plant material , which concentrates antioxidants .
- Disagreement in A. vulgaris activity underscores the influence of growth conditions and extraction protocols.
Phenolic Compound Extraction Techniques
Compared Methods:
Performance Metrics:
| Method | Yield (mg GAE/g) | Time (min) | Energy Efficiency | Reference |
|---|---|---|---|---|
| MAE | 58.7 ± 2.1 | 15 | High | This compound et al. |
| SWE | 62.3 ± 3.0 | 30 | Moderate | Vladić et al. |
| Conventional | 45.2 ± 1.8 | 120 | Low | Galan et al. |
Notes:
- MAE optimized by this compound et al. achieves competitive yields with reduced time and energy .
- SWE provides marginally higher yields but requires longer processing.
Critical Analysis of Discrepancies and Limitations
- Methodological Variability : Column selection (e.g., Gemini vs. Kinetex C-18) and plant material preparation (fresh vs. dried) significantly alter results .
- Bioactivity Context : Antioxidant data must be contextualized with assay type (FRAP vs. TEAC) and reference standards .
- Sustainability : MAE and SWE balance efficiency with environmental impact, but scalability remains a challenge .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
